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Compound of Interest

Compound Name: Triethyl orthobenzoate

Cat. No.: B167694

An In-Depth Technical Guide to Triethyl Orthobenzoate

For researchers, scientists, and drug development professionals, understanding the chemical
properties and applications of reagents is paramount. This guide provides a comprehensive
overview of triethyl orthobenzoate, a versatile compound used in various synthetic
applications, including pharmaceutical development.

Core Molecular Data

Triethyl orthobenzoate is an orthoester characterized by a central carbon atom bonded to a
phenyl group and three ethoxy groups.
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Property Value Source
Molecular Formula C13H2003[1][2][3] CeHsC(OC2H5s)3[4]
Molecular Weight 224.30 g/mol [4]
CAS Number 1663-61-2[1][2][4]
Appearance Colorl.ess' to almost colorless 5]
clear liquid
Density 0.991 g/mL at 25 °C[1][3][4]
Boiling Point 239-241 °C[3][4]
Flash Point 97 °C[1][4]
Refractive Index n20/D 1.472[4]

Synthesis of Triethyl Orthobenzoate

A common method for the synthesis of triethyl orthobenzoate involves the reaction of ethyl
benzoate with a suitable catalyst. The following experimental protocol details a high-yield
synthesis method.

Experimental Protocol: Synthesis from Ethyl Benzoate

Objective: To synthesize triethyl orthobenzoate from ethyl benzoate with high conversion and
yield.

Materials:

Ethyl benzoate (1.50 g, 10 mmol)

n-Hexadecane (0.1 g, internal standard)

Boron trifluoride etherate solution (0.068 g BFs, 1 mmol, in 7.40 g ether)

50 ml stainless steel autoclave with a magnetic stir bar

Procedure:
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o To the 50 ml stainless steel autoclave equipped with a magnetic stir bar, add ethyl benzoate
(1.50 g), n-hexadecane (0.1 g), and the boron trifluoride in ether solution (7.40 g).[6][7]

o Seal the autoclave and heat the reaction mixture to 110 °C.[6][7]
e Maintain the temperature and stir the reaction for 6.0 hours.[6][7]
 After the reaction is complete, cool the autoclave to 0-5 °C.[6][7]

e Analyze the resulting sample by gas chromatography to determine the conversion rate and
yield.

Expected Results:
o Conversion rate of ethyl benzoate: 98%][6][7]

 Yield of triethyl orthobenzoate: 95%[6][7]
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Synthesis workflow for triethyl orthobenzoate.

Applications in Drug Development and Organic
Synthesis

Triethyl orthobenzoate serves as a valuable reagent in organic chemistry, particularly in the
synthesis of heterocyclic compounds, which are core structures in many pharmaceutical
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agents.[8] It can act as a protecting group for alcohols and is used in various condensation
reactions.[9]

Some literature suggests that triethyl orthobenzoate itself may have biological activity, having
been shown to inhibit the proliferation of endothelial cells in culture, making it a tool for studying
such processes.[1] Its role as a synthetic intermediate, however, is more widely documented.
For instance, orthoesters like trimethyl orthobenzoate are used as intermediates for drugs such
as nintedanib, which is used to treat idiopathic pulmonary fibrosis.[10] The versatility of
orthoesters in creating complex molecules underscores their importance for drug development
professionals.[9][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Triethyl orthobenzoate molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167694#triethyl-orthobenzoate-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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